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Compound of Interest

Compound Name: Benzyloxytrimethylsilane

Cat. No.: B106771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
benzyloxytrimethylsilane, a versatile silyl ether utilized in organic synthesis. The document
details its boiling point and density, outlines the standard experimental methodologies for their
determination, and presents this information in a clear and accessible format for laboratory
professionals.

Core Physical Properties

Benzyloxytrimethylsilane, also known as benzyl trimethylsilyl ether, is a colorless to very pale
yellow liquid. Its primary role in synthetic chemistry is as a protecting group for benzyl alcohol,
facilitating a wide range of chemical transformations. An accurate understanding of its physical
properties is essential for its proper handling, purification, and use in various applications.

Quantitative Data Summary

The physical properties of benzyloxytrimethylsilane are summarized in the table below.
These values are critical for experimental design, particularly in processes involving distillation
and solvent-based reactions.
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Physical Property Value Conditions
Boiling Point 204.6°C at 760 mmHg[1]
Not specified, likely reduced
92°C
pressure[2]
Density 0.916 g/cm? Standard conditions
Molecular Weight 180.32 g/mol

Experimental Protocols

While specific experimental determinations for benzyloxytrimethylsilane are not detailed in

the available literature, the following are standard, widely accepted protocols for measuring the

boiling point and density of a liquid compound such as this.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

e Apparatus Setup: A standard simple distillation apparatus is assembled. This includes a

round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving

flask.

o Sample Preparation: The round-bottom flask is charged with a sample of

benzyloxytrimethylsilane and a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

o Temperature Reading: The temperature is recorded when the liquid begins to boil and a

steady stream of distillate is collected in the receiving flask. The thermometer bulb should be

positioned so that the top of the bulb is level with the bottom of the side arm of the distillation

head to ensure an accurate reading of the vapor temperature.
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e Pressure Correction: The atmospheric pressure is recorded. If the distillation is performed at
a pressure other than 760 mmHg, a pressure correction (e.g., using a nomograph) is applied
to determine the normal boiling point.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Pycnometer Method

o Pycnometer Preparation: A pycnometer (a flask with a specific, accurately known volume) is
cleaned, dried, and weighed empty.

« Sample Filling: The pycnometer is filled with benzyloxytrimethylsilane, ensuring no air
bubbles are present. The stopper is inserted, and any excess liquid is carefully wiped from
the outside.

» Weighing: The filled pycnometer is weighed.

o Temperature Control: The temperature of the liquid is recorded, as density is temperature-
dependent.

o Calculation: The mass of the benzyloxytrimethylsilane is determined by subtracting the
mass of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Visualized Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow of
the described methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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